Cas no 1558201-35-6 (6-methyl-2-methyl(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid)

• Product Name: 6-methyl-2-methyl(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid
• CAS No: 1558201-35-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5700928
• PubChem ID: 81805461
• Update Time: 2025-06-14

6-methyl-2-methyl(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylic acid
• EN300-1449187
• AKOS020786511
• 1558201-35-6
• 6-methyl-2-[methyl(prop-2-yn-1-yl)amino]pyridine-3-carboxylicacid
• 3-Pyridinecarboxylic acid, 6-methyl-2-(methyl-2-propyn-1-ylamino)-
• 6-methyl-2-methyl(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid

• Inchi： 1S/C11H12N2O2/c1-4-7-13(3)10-9(11(14)15)6-5-8(2)12-10/h1,5-6H,7H2,2-3H3,(H,14,15)
• InChI Key： JKWNHVOLPCYQIE-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C)N=C1N(C)CC#C)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 362.8±42.0 °C(Predicted)
• pka: 1.85±0.36(Predicted)

Additional information on 6-methyl-2-methyl(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid

Research Brief on 6-methyl-2-methyl(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid (CAS: 1558201-35-6)

6-methyl-2-methyl(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid (CAS: 1558201-35-6) is a novel compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine-carboxylic acid scaffold and propargylamine side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a candidate for further drug development.

The synthesis of 6-methyl-2-methyl(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid involves a multi-step process, including the functionalization of the pyridine ring and the introduction of the propargylamine moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for pharmacological studies. The compound's structural features suggest potential interactions with biological targets, particularly enzymes and receptors involved in inflammatory and neurodegenerative pathways.

Pharmacological evaluations of 6-methyl-2-methyl(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid have revealed its activity as a modulator of key signaling pathways. In vitro studies demonstrate its ability to inhibit specific enzymes, such as kinases, which are often implicated in disease progression. Additionally, preliminary in vivo studies indicate favorable pharmacokinetic properties, including good bioavailability and metabolic stability. These findings underscore the compound's potential as a therapeutic agent.

Recent research has also explored the compound's mechanism of action at the molecular level. Structural-activity relationship (SAR) studies have identified critical functional groups responsible for its biological activity. Computational modeling and X-ray crystallography have provided insights into its binding modes with target proteins, facilitating the design of more potent derivatives. These efforts aim to optimize the compound's efficacy and selectivity for clinical applications.

Despite these promising results, challenges remain in the development of 6-methyl-2-methyl(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid. Issues such as off-target effects and potential toxicity need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this compound through the drug development pipeline. Future research directions may include combination therapies and the exploration of its applications in other disease areas.

In conclusion, 6-methyl-2-methyl(prop-2-yn-1-yl)aminopyridine-3-carboxylic acid (CAS: 1558201-35-6) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its pharmacological properties, make it a valuable subject for ongoing research. Continued investigation into its therapeutic potential and optimization of its chemical properties will be crucial for its eventual translation into clinical use.